Cas no 1804465-00-6 (6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile
• CAS No: 1804465-00-6
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4863175
• Update Time: 2025-05-25

6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c1-15-9-7(8(11)12)5(2-3-13)4-6(10)14-9/h4,8H,2H2,1H3
• InChI Key： GKBMHYUIDMRYLP-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile

Introduction to 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1804465-00-6)

6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1804465-00-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated pyridine core and functionalized with a difluoromethyl group and a methoxy substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of an acetonitrile group at the 4-position further enhances its reactivity, making it a versatile building block for drug discovery and development.

The structure of 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile is meticulously designed to facilitate the development of novel therapeutic agents. The bromine atom at the 6-position serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. The difluoromethyl group, introduced at the 3-position, is known to improve metabolic stability and binding affinity in drug candidates. Additionally, the methoxy group at the 2-position contributes to the overall electronic properties of the molecule, influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile has emerged as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against kinases and other enzymes implicated in tumor growth and progression. The acetonitrile moiety at the 4-position not only provides a site for further derivatization but also contributes to the solubility and bioavailability of potential drug candidates.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced pharmacokinetic properties. The difluoromethyl group in 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile is particularly noteworthy for its ability to modulate lipophilicity and metabolic resistance. This feature has been leveraged in the design of next-generation antiviral and anticancer agents, where fluorinated analogs have shown improved efficacy compared to their non-fluorinated counterparts. The bromine substituent further enhances the compound's utility by allowing for selective modifications through transition-metal-catalyzed reactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before experimental synthesis. 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile has been subjected to virtual screening campaigns aimed at identifying novel therapeutic targets. Molecular docking studies have revealed its potential binding affinity to enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are critical regulators of immune responses and cell proliferation. These findings underscore the compound's promise as a lead molecule in drug discovery efforts.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include halogenation strategies to introduce the bromine atom, protection-deprotection techniques to handle the methoxy group, and nucleophilic substitution reactions to install the acetonitrile moiety. Recent publications have explored catalytic approaches that improve yield and reduce byproduct formation, aligning with green chemistry principles. These advancements not only streamline the synthetic route but also enhance scalability for industrial applications.

The versatility of 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science applications, where its unique electronic properties contribute to the development of advanced materials with applications in optoelectronics and catalysis. The combination of halogenated pyridines with fluorinated groups has opened new avenues for designing molecules with tailored photophysical properties, making this compound a subject of interdisciplinary research.

As research continues to evolve, 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile is poised to play an increasingly significant role in pharmaceutical innovation. Ongoing studies aim to explore its potential in treating neurological disorders, infectious diseases, and metabolic conditions by targeting novel biological pathways. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising derivatives from this scaffold, promising faster development cycles for next-generation therapeutics.

In conclusion, 6-Bromo-3-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1804465-00-6) represents a cornerstone compound in modern medicinal chemistry. Its structural features enable diverse functionalization strategies, making it indispensable for synthesizing bioactive molecules with therapeutic potential. With advancements in synthetic methodologies and computational biology, this compound continues to drive innovation across multiple scientific disciplines, reinforcing its importance as a key building block in pharmaceutical research.